Cas no 141303-28-8 (Benzenemethanol, α-(chloromethyl)-3-methyl-)

• Product Name: Benzenemethanol, α-(chloromethyl)-3-methyl-
• CAS No: 141303-28-8
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• MDL: MFCD20637410
• CID: 1304833
• PubChem ID: 13736674
• Update Time: 2025-11-02

Benzenemethanol, α-(chloromethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(chloromethyl)-3-methyl-
• Benzenemethanol, α-(chloromethyl)-3-methyl-
• 2-chloro-1-(3-methylphenyl)ethan-1-ol

• MDL： MFCD20637410
• Inchi： 1S/C9H11ClO/c1-7-3-2-4-8(5-7)9(11)6-10/h2-5,9,11H,6H2,1H3
• InChI Key： VNPKAKFRVASRBD-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC=C(C)C=1)O

Computed Properties

• Exact Mass: 170.0498427g/mol
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Benzenemethanol, α-(chloromethyl)-3-methyl-

Comprehensive Overview of Benzenemethanol, α-(chloromethyl)-3-methyl- (CAS No. 141303-28-8)

Benzenemethanol, α-(chloromethyl)-3-methyl- (CAS No. 141303-28-8) is a specialized organic compound with significant applications in pharmaceutical and chemical synthesis. This compound, also known as 3-Methyl-α-(chloromethyl)benzenemethanol, is a derivative of benzenemethanol, featuring a chloromethyl group at the alpha position and a methyl group at the meta position of the benzene ring. Its unique structure makes it a valuable intermediate in the synthesis of various bioactive molecules and fine chemicals.

The chemical formula of Benzenemethanol, α-(chloromethyl)-3-methyl- is C9H11ClO, with a molecular weight of 170.64 g/mol. Its CAS number 141303-28-8 is a critical identifier for researchers and manufacturers seeking precise information about this compound. The presence of both hydroxyl and chloromethyl functional groups in its structure allows for versatile reactivity, making it a sought-after building block in organic synthesis.

One of the key applications of Benzenemethanol, α-(chloromethyl)-3-methyl- is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Researchers are increasingly exploring its potential in the development of novel therapeutic agents, particularly in the fields of oncology and neurology. The compound's ability to undergo nucleophilic substitution reactions makes it a valuable precursor for the creation of complex molecular architectures.

In recent years, the demand for 3-Methyl-α-(chloromethyl)benzenemethanol has grown significantly due to its role in green chemistry initiatives. As the chemical industry shifts toward more sustainable practices, this compound's efficiency in multi-step syntheses has garnered attention. Its use in catalytic processes and atom-economical reactions aligns with the global trend of reducing waste and improving synthetic efficiency.

The physical properties of Benzenemethanol, α-(chloromethyl)-3-methyl- include a characteristic aromatic odor and moderate solubility in common organic solvents such as ethanol, methanol, and dichloromethane. These properties make it convenient for various laboratory and industrial applications. When handling this compound, standard laboratory safety protocols should be followed, including the use of appropriate personal protective equipment (PPE) and proper ventilation.

Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC) are commonly employed to characterize CAS 141303-28-8 and ensure its purity. These methods are crucial for quality control in both research and production settings, where precise composition is essential for downstream applications.

The market for Benzenemethanol, α-(chloromethyl)-3-methyl- has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. North America, Europe, and Asia-Pacific are the primary markets, with increasing demand from emerging economies. Suppliers typically offer this compound in various purity grades, ranging from technical grade for industrial applications to high-purity grades for research purposes.

Recent advancements in synthetic methodology have improved the production efficiency of 3-Methyl-α-(chloromethyl)benzenemethanol. Modern catalytic systems and optimized reaction conditions have reduced production costs while maintaining high yields, making the compound more accessible to researchers and manufacturers worldwide. These developments are particularly relevant in the context of current industry challenges, such as supply chain optimization and cost-effective manufacturing.

Environmental considerations play an important role in the handling and disposal of Benzenemethanol, α-(chloromethyl)-3-methyl-. While not classified as highly hazardous, proper waste management procedures should be followed to minimize environmental impact. Many manufacturers now provide detailed safety data sheets (SDS) and handling guidelines to ensure responsible use of this chemical intermediate.

Looking to the future, research continues to explore new applications for CAS No. 141303-28-8 in materials science and specialty chemicals. Its potential as a building block for advanced polymers and functional materials is an area of active investigation. As synthetic methodologies evolve and new applications are discovered, the importance of this versatile compound is likely to grow in both academic and industrial settings.

For researchers and industry professionals seeking information about Benzenemethanol, α-(chloromethyl)-3-methyl-, numerous scientific databases and chemical supplier catalogs provide detailed specifications. The compound's CAS number 141303-28-8 serves as the most reliable identifier when searching for technical data, safety information, or commercial sources. As with any chemical substance, users should consult current literature and safety guidelines before handling or using this material in their work.